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Abstract
G-protein coupled receptor 68 (GPR68), also known as Ovarian Cancer G-protein coupled

Receptor 1 (OGR1), is a proton-sensing receptor implicated in a variety of physiological and

pathophysiological processes, including cancer, inflammation, and neurological disorders.[1][2]

[3] Its activation by the acidic tumor microenvironment makes it a compelling target for

therapeutic intervention.[1][3] MS48107 has emerged as a potent and selective positive

allosteric modulator (PAM) of GPR68, offering a valuable chemical tool to probe the receptor's

function and potential for drug development.[4][5][6] This technical guide provides an in-depth

overview of the role of MS48107 in GPR68 signaling, including its mechanism of action, impact

on downstream signaling cascades, and relevant experimental methodologies.

Introduction to GPR68 and MS48107
GPR68 is a class A GPCR that is activated by extracellular protons, with its activity being near-

silent at a physiological pH of 7.8 and fully engaged at a more acidic pH of 6.8.[2][3][7] This

sensitivity to pH allows GPR68 to function as a sensor of the acidic microenvironments often

associated with tumors, inflammation, and ischemic tissues.[1][2] Upon activation, GPR68 can
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couple to multiple G-protein subtypes, including Gq/11, Gs, and G12/13, to initiate a diverse

array of intracellular signaling pathways.[1][8]

MS48107 is a synthetic organic compound developed as a potent and selective PAM for

GPR68.[5][6] It was identified through a structure-activity relationship (SAR) study based on the

scaffold of a previously identified GPR68 PAM, ogerin.[1][4][9] As a PAM, MS48107 does not

activate GPR68 on its own but enhances the receptor's response to its endogenous agonist,

protons.[6][10] This modulation occurs through an allosteric binding site, distinct from the

proton-binding site, which increases the affinity and/or efficacy of the receptor for its agonist.[4]

Quantitative Data on MS48107 Activity
The allosteric modulatory effect of MS48107 on GPR68 has been quantified, demonstrating a

significant enhancement of proton-mediated signaling. Key quantitative parameters for

MS48107 and its precursor, ogerin, are summarized below.
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Compound Parameter Value Assay System Reference

MS48107
Allosteric Activity

vs. Ogerin
33-fold increase Not Specified [1][4][9]

Δlog(αβ/Kb) 1.52 Not Specified [4]

Ki (5-HT2B

Receptor)
219 nM

Radioligand

Binding Assay
[5]

Ki (5-HT2B

Receptor,

antagonist

activity)

310 nM Not Specified [5]

EC50 (MT1

Receptor,

agonist activity)

320 nM Not Specified [5]

EC50 (MT2

Receptor, partial

agonist activity)

540 nM Not Specified [5]

Binding Affinity

(MT1 Receptor)
5900 nM Not Specified [5]

Binding Affinity

(MT2 Receptor)
1100 nM Not Specified [5]

Ogerin pEC50 6.83 Not Specified [7]

Ki (A2A

Receptor,

antagonist effect)

220 nM Not Specified [7]

GPR68 Signaling Pathways Modulated by MS48107
MS48107, by potentiating proton-induced GPR68 activation, influences multiple downstream

signaling cascades. The primary pathways affected are the Gq/11, Gs, and potentially the

G12/13 and PI3K/Akt pathways.
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Gq/11 Signaling Pathway
Activation of the Gq/11 pathway by GPR68 leads to the stimulation of phospholipase C (PLC),

which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-

trisphosphate (IP3) and diacylglycerol (DAG).[1][2] IP3 triggers the release of calcium from

intracellular stores, leading to a transient increase in cytosolic calcium concentration.[3][11]

DAG, along with calcium, activates protein kinase C (PKC), which can then phosphorylate a

variety of downstream targets, including components of the mitogen-activated protein kinase

(MAPK) cascade, such as ERK1/2.[3]

MS48107 (PAM)

GPR68

H+

Gq/11 PLC PIP2hydrolyzes

IP3

DAG

Ca²⁺ Release

PKC ERK1/2
Phosphorylation

Click to download full resolution via product page

GPR68-mediated Gq/11 signaling pathway.

Gs Signaling Pathway
GPR68 can also couple to Gs proteins, leading to the activation of adenylyl cyclase (AC).[1] AC

then catalyzes the conversion of ATP to cyclic AMP (cAMP).[1] cAMP acts as a second

messenger, primarily by activating protein kinase A (PKA).[1][12] PKA, in turn, phosphorylates

various downstream substrates, including the cAMP response element-binding protein (CREB),

which modulates gene transcription.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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